Cas no 3484-05-7 (2-methyl-3,6-dinitro-1h-indole)

• Product name: 2-methyl-3,6-dinitro-1h-indole
• CAS No: 3484-05-7
• MF: C₉H₇N₃O₄
• MW: 221.16958
• CID: 919567
• PubChem ID: 280305

2-methyl-3,6-dinitro-1h-indole Chemical and Physical Properties

Names and Identifiers

• 2-methyl-3,6-dinitro-1h-indole
• NSC131889; 2-methyl-3,6-dinitro-indole; AG-K-97051; AC1Q1ZR7; 3,6-Dinitro-2-methyl-indol; 3,6-Bis(hydroxy(oxido)amino)-2-methyl-1H-indole; 3.6-Dinitro-2-methyl-indol; AC1L5S3F; AR-1E3549; CTK4H3103; NSC131900;
• NSC131900
• NSC-131889
• 1H-INDOLE, 2-METHYL-3,6-DINITRO-
• CHEMBL1975769
• QUA6EP82DQ
• UNII-QUA6EP82DQ
• DTXSID40188391
• 3,6-Bis(hydroxy(oxido)amino)-2-methyl-1H-indole
• NSC-131900
• NCI60_000705
• NSC 131889
• 3484-05-7
• NSC131889

• Inchi： InChI=1S/C9H7N3O4/c1-5-9(12(15)16)7-3-2-6(11(13)14)4-8(7)10-5/h2-4,10H,1H3
• InChI Key： JEKLOMCNFGSKHY-UHFFFAOYSA-N
• SMILES： CC1=C(C2=C(N1)C=C(C=C2)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 221.04371
• Monoisotopic Mass: 221.04365571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 107Ų

Experimental Properties

• PSA: 102.07